Cas no 2228635-77-4 (1-(2,2-dimethylpropyl)-4,4-difluorocyclohexylmethanamine)

• Product Name: 1-(2,2-dimethylpropyl)-4,4-difluorocyclohexylmethanamine
• CAS No: 2228635-77-4
• MF: C₁₂H₂₃F₂N
• MW: 219.314530611038
• CID: 6212754
• PubChem ID: 165840385
• Update Time: 2025-07-18

1-(2,2-dimethylpropyl)-4,4-difluorocyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethylpropyl)-4,4-difluorocyclohexylmethanamine
• [1-(2,2-dimethylpropyl)-4,4-difluorocyclohexyl]methanamine
• EN300-1948142
• 2228635-77-4

• Inchi： 1S/C12H23F2N/c1-10(2,3)8-11(9-15)4-6-12(13,14)7-5-11/h4-9,15H2,1-3H3
• InChI Key： IWHKFYTVNMEVDE-UHFFFAOYSA-N
• SMILES： FC1(CCC(CN)(CC1)CC(C)(C)C)F

Computed Properties

• Exact Mass: 219.17985606g/mol
• Monoisotopic Mass: 219.17985606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,2-dimethylpropyl)-4,4-difluorocyclohexylmethanamine

Comprehensive Overview of 1-(2,2-dimethylpropyl)-4,4-difluorocyclohexylmethanamine (CAS No. 2228635-77-4)

1-(2,2-dimethylpropyl)-4,4-difluorocyclohexylmethanamine, identified by its CAS number 2228635-77-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework, combining a difluorocyclohexyl moiety with a 2,2-dimethylpropyl (neopentyl) group, which contributes to its distinct physicochemical properties. Researchers are particularly interested in its potential applications due to the growing demand for fluorinated compounds in drug discovery and material science.

The difluorocyclohexyl segment of this compound is a key structural element, as fluorination often enhances metabolic stability, bioavailability, and binding affinity in bioactive molecules. This aligns with current trends in medicinal chemistry, where fluorine-containing compounds are increasingly explored for their therapeutic potential. The neopentyl group (2,2-dimethylpropyl) further modulates the compound's lipophilicity and steric bulk, making it a valuable scaffold for optimizing drug-like properties. Such characteristics are frequently discussed in forums and publications focusing on structure-activity relationships (SAR) and rational drug design.

In the context of synthetic chemistry, CAS 2228635-77-4 serves as an intermediate for constructing more complex molecules. Its synthesis typically involves multi-step protocols, including Grignard reactions, reductive amination, and fluorination techniques—topics frequently searched by organic chemists and students. The compound's stability under various conditions also makes it a subject of interest for process chemistry and scale-up optimization, addressing common industrial challenges.

From an analytical chemistry perspective, 1-(2,2-dimethylpropyl)-4,4-difluorocyclohexylmethanamine can be characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are critical for verifying purity and structure, which are essential for regulatory compliance and research reproducibility. Discussions around analytical method validation and quality control often highlight the importance of such compounds in ensuring reliable experimental outcomes.

The compound's potential applications extend to agrochemicals, where fluorinated analogs are explored for their enhanced pesticidal or herbicidal activity. This resonates with the increasing focus on sustainable agriculture and eco-friendly pest control, topics widely searched by environmental scientists and farmers alike. Additionally, its structural features may contribute to material science innovations, such as liquid crystals or polymers, aligning with trends in advanced materials research.

Safety and handling of CAS 2228635-77-4 follow standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under typical conditions, its handling guidelines are often queried in chemical safety databases and MSDS resources, reflecting broader concerns about lab safety and risk management.

In summary, 1-(2,2-dimethylpropyl)-4,4-difluorocyclohexylmethanamine represents a versatile building block in modern chemistry, bridging gaps between pharmaceutical development, agrochemical innovation, and material science. Its relevance to trending topics like fluorine chemistry, green synthesis, and drug discovery ensures its continued prominence in scientific discourse and industrial applications.